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Aderbasib (INCB007839) Drug Profile

The table below summarizes the core information available for Aderbasib:

Profile Item Details

Drug Type Small molecule drug (orally bioavailable) [1] [2]

Targets ADAM10 and ADAM17 (Dual Inhibitor) [1] [2] [3]

Mechanism of Inhibits the "sheddase" activity of ADAM10 and ADAM17, preventing the cleavage
Action and release of soluble ectodomains of cell surface proteins [1].

| Relevant Indications (from clinical trials) | « Malignant Glioma (Investigational) [1] * HER2-positive
Breast Cancer (Investigated in combination with trastuzumab) [3] ¢ Diffuse Large B-Cell Non-Hodgkin
Lymphoma (Investigated in combination with rituximab) [3] | | Highest Development Phase | Phase 2

(Discontinued) [2] |

Scientific Rationale and Therapeutic Context

The value of inhibiting ADAM17, a key target of Aderbasib, is well-documented in scientific literature,

particularly in oncology.
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e ADAM17 Biology: ADAM17 is a transmembrane protease that sheds over 80 membrane-bound

substrates [4] [3]. Its activity is critical in releasing key signaling molecules, including:

o TNF-a: A major mediator of inflammation [4] [3].
o EGFR Ligands: Such as amphiregulin, which activate proliferative signaling pathways [4] [3].
o Immune Modulators: Including CD16 (FcyRIIIA) on Natural Killer (NK) cells [3].

¢ Role in Cancer and Rationale for Targeting:

o By inhibiting the shedding of EGFR ligands, ADAM17 inhibitors can suppress tumor cell
proliferation signals [1].

o In the context of glioma, recent research in "cancer neuroscience" highlights a complex
interplay between glioma cells and the central nervous system. Neuronal activity can promote
glioma progression through direct synaptic communication and paracrine signaling [5]. While
the direct link to ADAML17 in this specific process is not detailed in the results, the broader role
of proteases in modulating the tumor microenvironment is well-established.

o A promising application is in cancer immunotherapy. ADAM17 mediates the shedding of
CD16 from NK cells. Inhibiting ADAM17 with a drug like Aderbasib prevents this shedding,
thereby enhancing NK cell-mediated antibody-dependent cellular cytotoxicity (ADCC) of
therapeutic antibodies like rituximab and trastuzumab [3]. This was the basis for its clinical
investigation in lymphoma and breast cancer.

The following diagram illustrates this core immunomodulatory mechanism of action.
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Diagram 1: Proposed mechanism of Aderbasib in enhancing antibody-based therapy by preventing

ADAM17-mediated CD16 shedding on NK cells.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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